Cas no 1354970-56-1 ((1R)-1-(4-FLUORO-2-METHOXYPHENYL)ETHAN-1-AMINE HYDROCHLORIDE)

• Product Name: (1R)-1-(4-FLUORO-2-METHOXYPHENYL)ETHAN-1-AMINE HYDROCHLORIDE
• CAS No: 1354970-56-1
• MF: C₉H₁₃ClFNO
• MW: 205.657025098801
• MDL: MFCD16295014
• CID: 5198796
• PubChem ID: 53484797
• Update Time: 2024-11-05

(1R)-1-(4-FLUORO-2-METHOXYPHENYL)ETHAN-1-AMINE HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(4-FLUORO-2-METHOXYPHENYL)ETHAN-1-AMINE HYDROCHLORIDE
• (R)-1-(4-Fluoro-2-methoxyphenyl)ethan-1-amine hydrochloride
• CS-0266851
• EN300-85971
• 1354970-56-1
• (1R)-1-(4-fluoro-2-methoxyphenyl)ethanamine;hydrochloride
• (1R)-1-(4-fluoro-2-methoxyphenyl)ethan-1-aminehydrochloride
• (1R)-1-(4-fluoro-2-methoxyphenyl)ethan-1-amine HCl
• F83403

• MDL： MFCD16295014
• Inchi： 1S/C9H12FNO.ClH/c1-6(11)8-4-3-7(10)5-9(8)12-2;/h3-6H,11H2,1-2H3;1H/t6-;/m1./s1
• InChI Key： FFOAXWXWUDSGCD-FYZOBXCZSA-N
• SMILES： [C@@H](C1=CC=C(F)C=C1OC)(N)C.[H]Cl

Computed Properties

• Exact Mass: 205.0669699g/mol
• Monoisotopic Mass: 205.0669699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų